Cas no 68267-11-8 (1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester)

• Product Name: 1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester
• CAS No: 68267-11-8
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 863107
• Update Time: 2023-11-19

1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,5-tricarbomethoxynaphthalene
• Trimethyl 1,2,5-naphthalenetricarboxylate
• CID 101078630
• 1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester

• Inchi： 1S/C16H14O6/c1-20-14(17)11-6-4-5-10-9(11)7-8-12(15(18)21-2)13(10)16(19)22-3/h4-8H,1-3H3
• InChI Key： RMRICAQKLFKTGZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=CC=C2C(C(=O)OC)=CC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 412.0±25.0 °C(Predicted)